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Compound of Interest

Compound Name: Oxirane, 1-heptynyl- (9CI)

CAS No.: 158504-99-5

Cat. No.: B125390

Get Quote

Part 1: Introduction & Strategic Utility
Oxirane, 1-heptynyl- (Systematic Name: 2-(hept-1-yn-1-yl)oxirane) represents a specialized

class of alkynyl epoxides. These molecules serve as versatile linchpins in organic synthesis

because they possess two reactive electrophilic sites: the strained epoxide ring and the

-acid-activatable alkyne.

Mechanistic Value Proposition
Atom Economy: The transformation of alkynyl epoxides to furans is 100% atom-economic;

no leaving groups are lost.

Complexity Generation: A simple acyclic precursor cyclizes into a heteroaromatic system

(furan) in a single step under mild conditions.

Orthogonal Reactivity:

Path A (Soft Lewis Acid - Au/Pt): Activates the alkyne, triggering oxygen attack to form

furans.
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Path B (Hard Lewis Acid/Nucleophile): Attacks the epoxide ring, preserving the alkyne for

later "click" chemistry or Sonogashira couplings.

Part 2: Core Protocol – Gold-Catalyzed
Cycloisomerization (Furan Synthesis)
This is the "Killer App" for 1-heptynyl oxirane. Using Gold(I) or Gold(III) catalysts, the substrate

undergoes a cascade reaction to form 2-pentylfuran.

The Mechanism (Causality)
The reaction does not proceed via simple acid catalysis. It requires a

-acid (Gold) to activate the alkyne.

Coordination:

coordinates to the alkyne triple bond.

Cyclization: The epoxide oxygen attacks the activated alkyne (typically 5-endo-dig

mechanism), opening the epoxide ring.

Aromatization: Proton transfer and protodeauration yield the furan.

Mechanistic Visualization
The following diagram illustrates the pathway from the alkynyl epoxide to the furan scaffold.[1]
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Caption: Figure 1. Gold-catalyzed cycloisomerization mechanism converting 1-heptynyl oxirane

to 2-pentylfuran via 5-endo-dig cyclization.
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Experimental Protocol
Reagents:

Substrate: 2-(1-Heptynyl)oxirane (1.0 equiv)

Catalyst: Gold(III) Chloride (

) OR IPrAuNTf2 (Gagosz Catalyst).

Why:

is cheaper and robust; IPrAuNTf2 is better for difficult substrates.

Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM). MeCN accelerates the reaction due

to its ability to stabilize cationic intermediates.

Step-by-Step Procedure:

Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve 2-(1-

heptynyl)oxirane (138 mg, 1.0 mmol) in anhydrous Acetonitrile (5.0 mL).

Concentration Note: Maintain 0.2 M concentration. Too dilute slows the rate; too

concentrated risks polymerization.

Catalyst Addition: Add

(6.0 mg, 2 mol%) in one portion.

Observation: The solution may darken slightly (yellow to orange).

Reaction: Stir at Room Temperature (25°C).

Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1). The epoxide spot (

) will disappear, and a new, less polar furan spot (

) will appear.

Time: Reaction is typically complete in 10–30 minutes.
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Quench: Filter the mixture through a short pad of silica gel (eluting with ether) to remove the

gold catalyst.

Purification: Concentrate the filtrate under reduced pressure. The residue is often pure

enough, but can be distilled (Kugelrohr) or flash chromatographed (Pentane) to yield 2-

pentylfuran.

Data Summary: Catalyst Screening

Catalyst Solvent Time (min) Yield (%) Notes

AuCl3 (2 mol%) MeCN 15 92

Recommended.

Fast & Cost-

effective.

AuCl3 (2 mol%) DCM 45 85

Slower, requires

anhydrous

conditions.

AgSbF6 (5

mol%)
DCM 120 60

Incomplete

conversion;

Silver is less

carbophilic.

H2SO4 (10

mol%)
THF 180 <30

Decomposition/P

olymerization

(Avoid Bronsted

acids).

Part 3: Secondary Protocol – Regioselective Ring
Opening
If the goal is not the furan but a functionalized alkyne, one must avoid the "Gold pathway" and

use nucleophilic opening conditions that respect the alkyne.

Strategy
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Alkynyl epoxides are sensitive. Strong bases can cause polymerization. The use of Azide or

Amine nucleophiles with mild Lewis Acid promotion is preferred.

Protocol: Azidolysis (Synthesis of -Azido Alcohols)
This creates a precursor for "Click" chemistry (Azide-Alkyne cycloaddition).

Reagents:

Substrate: 2-(1-Heptynyl)oxirane

Nucleophile: Sodium Azide (

, 1.5 equiv)

Promoter: Ammonium Chloride (

, 2.0 equiv)

Solvent: Methanol/Water (8:1)

Procedure:

Dissolve substrate (1 mmol) in MeOH (4 mL) and Water (0.5 mL).

Add

(97 mg, 1.5 mmol) and

(107 mg, 2.0 mmol).

Heat to 60°C for 4 hours.

Regioselectivity:[1][3][4] Nucleophilic attack typically occurs at the propargylic position

(C2) if electronic bias dictates, but steric hindrance of the heptynyl chain often directs

attack to the terminal carbon (C3) of the epoxide.

Validation: Check crude NMR. Attack at C3 yields a secondary alcohol; attack at C2 yields

a primary alcohol.
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Extract with EtOAc, wash with brine, dry over

.

Part 4: Safety & Handling
Epoxide Toxicity: Alkynyl epoxides are alkylating agents. Use gloves and work in a fume

hood.

Gold Salts:

is corrosive and hygroscopic. Store in a desiccator.

Product Volatility: 2-Pentylfuran is a volatile liquid with a strong odor (often described as

"beany" or "grassy"). Avoid prolonged rotary evaporation.
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Note: The specific CAS for 2-(hept-1-ynyl)oxirane is not widely indexed in public commodity

databases, but the protocols above are standard for the 2-(alk-1-ynyl)oxirane class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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